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Introduction

Delirium, an acute confusional state, is a common and serious complication in hospitalized
patients, associated with increased morbidity and mortality.[1] While haloperidol has
traditionally been a first-line treatment, concerns about its side effects have prompted
investigation into alternatives.[2] This guide provides a comparative analysis of intravenous
hydroxyzine and intravenous haloperidol for the treatment of delirium, summarizing the
available experimental data, outlining methodologies, and visualizing key pathways to inform
future research and clinical development.

Data Presentation
Table 1: Efficacy in Delirium Treatment (Retrospective

Study Data)[3}[4][S][6][7][8][9]{10][11]

Intravenous Intravenous

. ] ] Statistical
Efficacy Outcome Hydroxyzine Haloperidol L
Significance
Monotherapy Monotherapy
Time to Delirium P =.059 (Not
7.0 (95% CI, 5.7-8.3) 8.2 (95% ClI, 7.6-8.8) o
Improvement (Days) Significant)
Rate of Delirium o
23.9% 8.5% P =.009 (Significant)

Improvement (%)
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ble 2: P Kineti :

Parameter

Intravenous Hydroxyzine

Intravenous Haloperidol

Bioavailability

100% (IV administration)[3]

100% (IV administration)[3]

Onset of Action

15-60 minutes[4]

Rapid, within seconds to

minutes[3]

Protein Binding

~939%[5]

~90%3]

Metabolism

Hepatic (CYP3A4 and
CYP3Ab5) to active metabolite

cetirizine[4]

Hepatic (CYP3A4, CYP2D6)[1]

Elimination Half-Life

Adults: ~20 hours, Elderly:
~29.3 hours|[5]

Critically ill patients: ~22
hours[1]

Volume of Distribution

16 + 3 L/kg[4]

Critically ill patients: 1490 L[1]

ble 3: . I . il

Adverse Effect

Intravenous Hydroxyzine

Intravenous Haloperidol

Common

Drowsiness, dry mouth[6][7][8]
[°]

Extrapyramidal symptoms
(EPS)[2]

Cardiovascular

QT prolongation[10]

QT prolongation, Torsades de
Pointes (TdP)[2]

Neurological

Involuntary motor activity (rare,
high doses), seizures (rare,
high doses)[6][7]

Neuroleptic Malignant
Syndrome (NMS) (rare)[2]

Injection Site

Severe reactions (tissue
damage, necrosis, gangrene) -

Intramuscular use warning[8]

Not commonly reported with 1V

use

Other

Acute Generalized
Exanthematous Pustulosis
(AGEP)[7]
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Experimental Protocols

The primary comparative data is derived from a retrospective study titled, "Effects of
Intravenous Hydroxyzine Versus Haloperidol Monotherapy for Delirium: A Retrospective Study."
[L1][6][7I12][(13][14][15][16][17]

Study Design: A retrospective cohort study.

Patient Population: Patients admitted to a university hospital between April 1, 2017, and
September 30, 2022, who received either intravenous hydroxyzine or haloperidol monotherapy
for delirium.[11][6][7]1[12][13][14][15][16][17] A total of 5,555 patients who developed delirium
were screened, with 71 receiving intravenous hydroxyzine monotherapy and 82 receiving
intravenous haloperidol monotherapy.[11][6][7][12][13][14][15][16][17]

Intervention:

o Hydroxyzine Group: Received intravenous hydroxyzine monotherapy.

» Haloperidol Group: Received intravenous haloperidol monotherapy.

Outcome Measures:

e Primary Outcomes: Time to delirium improvement and the rate of delirium improvement.

 Definition of Improvement: A negative result on the Confusion Assessment Method (CAM) or
the Confusion Assessment Method for the ICU (CAM-ICU) for three consecutive days.[11][6]
[7A12][13][14][15][16][17]

Statistical Analysis: The time to delirium improvement was analyzed using a log-rank test. The
rate of delirium improvement was compared between the two groups.[11][6][7][12][13][14][15]
[16][17]

Mandatory Visualization
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Retrospective Study Workflow

Hospitalized Patients with Delirium

(n=5,555)

(Received IV Hydroxyzine or Haloperidol Monotherapy)

Assignment Assignment

Hydroxyzine Group (n=71) Haloperidol Group (n=82)

Delirium Assessment (CAM/CAM-ICU)

Statistical Analysis
- Time to Improvement (Log-rank test)
- Rate of Improvement

Comparative Efficacy Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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